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Compound of Interest

Compound Name: GSK-843

Cat. No.: B15608183

Essential Safety and Handling Guide for GSK-843

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
GSK-843, a potent receptor-interacting protein kinase 3 (RIPK3) inhibitor. Given the absence of
a publicly available, specific Safety Data Sheet (SDS), these guidelines are based on best
practices for handling potent, research-grade kinase inhibitors and should be followed to
ensure a safe laboratory environment. GSK-843 is intended for research use only.

Personal Protective Equipment (PPE): A Multi-Layered
Defense

A comprehensive approach to PPE is mandatory when handling GSK-843 to prevent dermal,
ocular, and respiratory exposure.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Double-gloving with
nitrile gloves. Eye Protection: Chemical splash
goggles. Lab Coat: Disposable or dedicated
non-absorbent lab coat. Ventilation: Certified
chemical fume hood or powder containment
hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye
Protection: Chemical splash goggles or face
shield. Lab Coat: Standard laboratory coat.

Ventilation: Certified chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety
glasses with side shields. Lab Coat: Standard
laboratory coat. Ventilation: Class Il biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Table 1: Personal Protective Equipment recommendations for various laboratory activities

involving GSK-843.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize exposure and ensure

laboratory safety.

Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage or leakage.

o Confirm the recommended storage conditions on the product vial or datasheet. GSK-843

powder should be stored at -20°C for up to three years, and solutions in DMSO at -80°C for
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up to one year.[1]
Handling and Experimental Use:

o Designated Area: All work with GSK-843 should be conducted in a designated and clearly
marked area.

e Fume Hood: All manipulations of the solid compound and concentrated solutions must be
performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][3]

e Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.

e Hand Washing: Always wash hands thoroughly with soap and water after handling the
compound, even when gloves have been worn.[2]

Disposal Plan: All waste materials contaminated with GSK-843 must be treated as hazardous
chemical waste and disposed of in accordance with local, state, and federal regulations.[4]

e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other
disposable materials. These items should be placed in a designated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Unused solutions containing GSK-843 should be collected in a designated,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[4]

Quantitative Data Summary
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Property Value Source

Storage (Powder) -20°C for 3 years TargetMol
Storage (in Solvent) -80°C for 1 year TargetMol
Solubility in DMSO 30 mg/mL (79.47 mM) TargetMol

2 mg/mL (5.3 mM) in 10%
In Vivo Formulation DMSO + 40% PEG300 + 5% TargetMol
Tween 80 + 45% Saline

ICso (RIP3 Kinase Binding) 8.6 nM MedchemExpress|[5]

ICso0 (RIP3 Kinase Activity) 6.5 nM MedchemExpress[5]

Table 2: Summary of quantitative data for GSK-843.

Experimental Protocols and Visualizations
Signaling Pathway of RIPK3 Inhibition by GSK-843

GSK-843 is a selective inhibitor of RIPK3, a key kinase in the necroptosis signaling pathway.[5]
Necroptosis is a form of programmed cell death. However, at higher concentrations, GSK-843
has been observed to induce apoptosis through a RIPK3-dependent mechanism.[6][7]
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Caption: GSK-843 inhibits necroptosis at low concentrations but can induce apoptosis at higher
concentrations.
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Experimental Workflow: TNF-induced Necroptosis

Assay

The following workflow outlines a typical experiment to evaluate the efficacy of GSK-843 in a

cell-based necroptosis assay.

Experimental Workflow

1. Cell Seeding

Seed HT-29 cells in a 96-well plate.

2. Pre-treatment
Treat cells with serial dilutions of GSK-843.

3. Induction of Necroptosis
Add TNF-a, SMAC mimetic, and a pan-caspase inhibitor.

4. Incubation
Incubate for 24-48 hours.

5. Viability Assay
Measure cell viability (e.g., CellTiter-Glo®).

6. Data Analysis
Calculate ICso values.

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating GSK-843 in a TNF-induced necroptosis

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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